LogP and TPSA vs. 6-(Piperidin-1-yl)pyridazin-3(2H)-one
The target compound exhibits a predicted LogP of 0.2473 and a TPSA of 46.92 Ų, as reported by ChemScene . In contrast, the closely related analog 6-(piperidin-1-yl)pyridazin-3(2H)-one (CAS 88259-84-1), which lacks the 2-methyl group and has a different piperidine attachment, is estimated to have a lower LogP (approximately -1.39) and a larger TPSA (77.43 Ų) based on computational predictions [1]. This difference of approximately 1.64 Log units indicates that the target compound is significantly more lipophilic, which can translate into enhanced membrane permeability and altered distribution in biological systems.
| Evidence Dimension | Lipophilicity (LogP) and Topological Polar Surface Area (TPSA) |
|---|---|
| Target Compound Data | LogP: 0.2473; TPSA: 46.92 Ų |
| Comparator Or Baseline | 6-(Piperidin-1-yl)pyridazin-3(2H)-one: predicted LogP approx -1.39; TPSA 77.43 Ų |
| Quantified Difference | ΔLogP ~1.64; ΔTPSA ~30.51 Ų |
| Conditions | Computational prediction (ChemScene for target; probes-drugs.org for comparator) |
Why This Matters
For medicinal chemists optimizing lead compounds, the increased lipophilicity of the target building block may improve blood-brain barrier penetration or cellular uptake relative to the more polar analog, directly influencing selection for CNS or intracellular target programs.
- [1] Probes & Drugs Portal. PD012507 (NMWCVZCSJHJYFW-UHFFFAOYSA-M). URL: https://www.probes-drugs.org/compounds/PD012507 (accessed 2026). View Source
